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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 60, an anthraquinone dye, is a high-performance colorant extensively utilized in

the textile industry for transfer printing.[1] Its vibrant reddish-blue hue, coupled with excellent

sublimation characteristics, makes it an ideal candidate for coloring synthetic fabrics,

particularly polyester.[1] This document provides detailed application notes and protocols for

the use of Disperse Red 60 in sublimation transfer printing, aimed at providing a

comprehensive guide for research and development applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Disperse Red 60 is crucial for

its effective application in transfer printing.
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Property Value Reference

Chemical Name

1-amino-4-hydroxy-2-

phenoxyanthracene-9,10-

dione

CAS Number 17418-58-5 [1]

Molecular Formula C₂₀H₁₃NO₄

Molecular Weight 331.32 g/mol

Appearance Red powder

Melting Point 185 °C

Sublimation Temperature 180-240 °C [2]

Application in Transfer Printing
Transfer printing, also known as sublimation printing, is a process where a design is printed

onto a temporary substrate, typically paper, and then transferred to the final substrate under

heat and pressure. Disperse Red 60 is particularly well-suited for this method due to its ability

to sublime, i.e., transition directly from a solid to a gas phase, without passing through a liquid

phase.[2]

The gaseous dye molecules then penetrate and diffuse into the amorphous regions of the

synthetic fibers, such as polyester. Upon cooling, the dye molecules are trapped within the

fiber, resulting in a permanent, high-quality, and vibrant coloration.[3]

Experimental Workflow: Sublimation Transfer Printing
The following diagram illustrates the general workflow for the application of Disperse Red 60 in

a laboratory-scale sublimation transfer printing process.
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Caption: Workflow of the sublimation transfer printing process.

Experimental Protocols
Protocol 1: Sublimation Ink Formulation
This protocol outlines the preparation of a water-based sublimation ink containing Disperse
Red 60. The exact proportions of the components may require optimization based on the

specific printing equipment and desired ink properties.
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Materials:

Disperse Red 60 powder

Deionized water

Dispersing agent (e.g., naphthalene sulfonate condensate)

Humectant (e.g., glycerol)

Thickener (optional, to adjust viscosity)

pH buffer (to maintain pH 4.5-5.5)

Equipment:

Magnetic stirrer and stir bar

Beakers

Micropipettes

pH meter

Filtration system (e.g., syringe filter)

Procedure:

Prepare the Dye Dispersion:

In a beaker, add a measured amount of deionized water.

While stirring, slowly add the dispersing agent until it is fully dissolved.

Gradually add the Disperse Red 60 powder to the solution. The concentration of the dye

can range from 0.5% to 3.0% by mass, depending on the desired color intensity.[4]

Continue stirring for a minimum of 60 minutes to ensure a fine and stable dispersion.
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Formulate the Ink:

In a separate beaker, prepare the ink vehicle by mixing deionized water with a humectant

(e.g., 10-20% glycerol).[4]

Slowly add the dye dispersion to the ink vehicle while stirring.

If necessary, add a thickener to achieve the desired viscosity for the printing process.

Adjust the pH of the ink to a range of 4.5-5.5 using a suitable buffer.[4]

Filter the final ink formulation to remove any aggregates before use.

Protocol 2: Sublimation Transfer Printing
This protocol describes the process of transferring the printed design from the transfer paper to

a polyester fabric.

Materials:

Sublimation ink containing Disperse Red 60

Sublimation transfer paper

Polyester fabric

Heat-resistant tape

Equipment:

Inkjet printer compatible with sublimation inks

Heat press

Procedure:

Printing on Transfer Paper:

Load the prepared sublimation ink into a compatible inkjet printer.
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Print the desired design in a mirror image format onto the coated side of the sublimation

transfer paper.

Allow the printed paper to dry completely.

Heat Transfer Process:

Preheat the heat press to a temperature between 180°C and 230°C.[2] The optimal

temperature will depend on the specific fabric and transfer paper being used.

Set the desired time, typically between 30 to 60 seconds, and medium pressure.[4]

Place the polyester fabric on the lower platen of the heat press. It is recommended to pre-

press the fabric for a few seconds to remove any moisture and wrinkles.

Position the printed transfer paper with the design facing down onto the polyester fabric

and secure it with heat-resistant tape.

Close the heat press to apply heat and pressure for the set duration.

Post-Transfer:

Once the time is complete, carefully open the heat press.

Immediately peel away the transfer paper from the fabric. The transfer is now complete,

and the color is fixed within the fabric.[3]

Quantitative Data
The following tables summarize key quantitative data related to the performance of Disperse
Red 60 in transfer printing.

Table 1: Recommended Heat Press Settings for Polyester
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Parameter Recommended Range Notes

Temperature 180 - 230 °C

Optimal temperature may vary

based on fabric thickness and

composition.

Time 10 - 60 seconds

Shorter times for thinner

fabrics, longer for thicker

materials.[2]

Pressure Medium (e.g., 30-40 psi)
Excessive pressure can cause

ink bleed.

Table 2: Color Fastness Properties of Disperse Red 60 on Polyester

Fastness Property Test Method Rating (1-5) Notes

Light Fastness ISO 105-B02 5-6

Good to excellent

resistance to fading

upon light exposure.

Washing Fastness ISO 105-C06 4-5

Very good to excellent

resistance to color

loss and staining

during washing.[5]

Rubbing Fastness

(Dry)
ISO 105-X12 4-5

Very good to excellent

resistance to color

transfer when rubbed.

Rubbing Fastness

(Wet)
ISO 105-X12 4

Good resistance to

color transfer when

rubbed while wet.

Sublimation Fastness ISO 105-P01 4

Good resistance to

color change and

staining at elevated

temperatures.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://sublicool.com/lets-talk-about-dye-sublimation-transfer-printing-in-2023/
https://www.benchchem.com/product/b3428950?utm_src=pdf-body
https://www.researchgate.net/publication/367629738_Special_color_change_mechanism_of_Disperse_Red_60_in_alkaline_dyeing_system
https://www.colorfuldyes.com/news/the-dyeing-properties-of-disperse-red-60-in-di-39641841.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Fastness ratings can vary depending on the depth of shade and the specific processing

conditions.

Troubleshooting
Common issues encountered during transfer printing with Disperse Red 60 and their potential

solutions are outlined below.

Issue Potential Cause(s) Recommended Solution(s)

Dull or Faded Colors

- Insufficient temperature or

time.- Low-quality transfer

paper.- Incorrect pressure.

- Increase heat press

temperature and/or dwell time.-

Use a high-quality sublimation

paper.- Adjust pressure to the

recommended medium setting.

Blurry or Ghosted Image

- Movement of the transfer

paper during pressing.-

Uneven heating of the heat

press.

- Secure the transfer paper

firmly with heat-resistant tape.-

Ensure the heat press

provides uniform temperature

distribution.

Uneven Color Transfer

- Uneven pressure

distribution.- Moisture in the

fabric or paper.

- Check the evenness of the

heat press platen.- Pre-press

the fabric to remove moisture.

Ensure transfer paper is

completely dry.

Ink Bleeding

- Excessive pressure.- Over-

saturation of ink on the transfer

paper.

- Reduce the pressure on the

heat press.- Adjust printer

settings to reduce ink laydown.

Mechanism of Transfer
The transfer printing process with Disperse Red 60 relies on the principles of sublimation and

diffusion. The following diagram illustrates the key steps at a molecular level.
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Caption: Mechanism of dye transfer during sublimation printing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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